Cas no 95873-42-0 (Cyclohexaneacetic acid,2-methyl-5-(1-methylethenyl)-3-oxo-, methyl ester)

• Product name: Cyclohexaneacetic acid,2-methyl-5-(1-methylethenyl)-3-oxo-, methyl ester
• CAS No: 95873-42-0
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 814189
• PubChem ID: 21149867

Cyclohexaneacetic acid,2-methyl-5-(1-methylethenyl)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,2-methyl-5-(1-methylethenyl)-3-oxo-, methyl ester
• methyl 2-(2-methyl-3-oxo-5-prop-1-en-2-ylcyclohexyl)acetate
• methyl 2-methyl-5-(1-methylvinyl)-3-oxocyclohexaneacetate
• Methyl [2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexyl]acetate
• DTXSID20914776
• EINECS 306-030-3
• NS00066257
• 95873-42-0

• Inchi： InChI=1S/C13H20O3/c1-8(2)10-5-11(7-13(15)16-4)9(3)12(14)6-10/h9-11H,1,5-7H2,2-4H3
• InChI Key： WUMWBENNYNYNCU-UHFFFAOYSA-N
• SMILES： CC1C(CC(CC1=O)C(=C)C)CC(=O)OC

Computed Properties

• Exact Mass: 223.133419
• Monoisotopic Mass: 223.133419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 360.4°C at 760 mmHg
• Flash Point: 186°C